N-tert-butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide

• IUPAC Name: N-tert-butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C16H26BNO4S/c1-14(2,3)18-23(19,20)13-10-8-9-12(11-13)17-21-15(4,5)16(6,7)22-17/h8-11,18H,1-7H3
• InChI Key: VSJNPEGKWGUNOP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)S(=O)(=O)NC(C)(C)C
• Molecular Formula: C16H26BNO4S
• Molecular Weight: 339.3 g/mol
• CAS No.: 706820-95-3

Description

N-tert-butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H26BNO4S and its molecular weight is 339.26. The purity is usually 95%.
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Scientific Research Applications

Prevention of Cerebral Vasospasm

A study investigated the effectiveness of endothelin receptor antagonists in preventing subarachnoid hemorrhage-induced cerebral vasospasm, showcasing the potential therapeutic applications of sulfonamide derivatives in neurological conditions (Zuccarello et al., 1996).

Enhancement of Enantioselectivity

Research disclosed a novel electrophilic fluorinating reagent, highlighting the role of sulfonamide structures in improving the enantioselectivity of chemical reactions, potentially applicable to the synthesis of pharmacologically active compounds (Yasui et al., 2011).

Design of Oxidation Catalysts

A study on sulfonamide-substituted iron phthalocyanine demonstrated its remarkable stability and effectiveness as an oxidation catalyst, opening avenues for its use in synthetic chemistry and industrial applications (Işci et al., 2014).

Biological Activity Study

Comparative analysis of non-radical versus stable radical compounds within the sulfonamide category underscored their biological activity, pointing to potential biomedical applications, especially in therapeutic drug development (Chatterjee et al., 2022).

Oxidative Cross-Coupling Reactions

Research on N-(2‘-Phenylphenyl)benzenesulfonamides explored their reactivity in oxidative cross-coupling reactions with alkenes, further illustrating the utility of sulfonamide compounds in complex organic syntheses (Miura et al., 1998).

Mechanism of Action

Target of Action

The primary target of the compound 3-[N-(tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester is the carbon-carbon bond formation in organic compounds . This compound is a boron reagent used in the Suzuki–Miyaura coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The 3-[N-(tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester interacts with its targets through a process called transmetalation . In this process, the organoboron compound (the boronic ester) transfers a formally nucleophilic organic group from boron to palladium .

Biochemical Pathways

The compound 3-[N-(tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester is involved in the Suzuki–Miyaura coupling reaction pathway . This pathway involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Pharmacokinetics

It is known that the compound is only marginally stable in water . The rate of hydrolysis of phenylboronic pinacol esters, such as this compound, is dependent on the substituents in the aromatic ring and is considerably accelerated at physiological pH .

Result of Action

The result of the action of 3-[N-(tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester is the formation of new carbon-carbon bonds in organic compounds . This allows for the synthesis of a wide variety of complex organic molecules.

Action Environment

The action of 3-[N-(tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester is influenced by environmental factors such as pH and the presence of water . The compound is only marginally stable in water, and its rate of hydrolysis is considerably accelerated at physiological pH . Therefore, these factors must be carefully controlled to ensure the efficacy and stability of the compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, specific safety and hazard information for “N-tert-butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide” is not available in the current resources.

Future Directions

The future directions in the research and application of “N-tert-butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide” could not be determined based on the available resources.